Cas no 1225573-88-5 (4-(3-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2(1h)-one)

• Product Name: 4-(3-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2(1h)-one
• CAS No: 1225573-88-5
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• MDL: MFCD30531358
• CID: 4781602
• Update Time: 2025-08-02

4-(3-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2(1h)-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2(1h)-one
• 4-(3-methoxyphenyl)-6-(trifluoromethyl)-1,2-dihydropyrimidin-2-one

• MDL： MFCD30531358
• Inchi： 1S/C12H9F3N2O2/c1-19-8-4-2-3-7(5-8)9-6-10(12(13,14)15)17-11(18)16-9/h2-6H,1H3,(H,16,17,18)
• InChI Key： ULZVWWSCAJVOEL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC=C(C=2)OC)=NC(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 429
• XLogP3: 2.1
• Topological Polar Surface Area: 50.7

Additional information on 4-(3-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2(1h)-one

4-(3-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2(1H)-one: A Comprehensive Overview

The compound with CAS No. 1225573-88-5, known as 4-(3-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2(1H)-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrimidinones, which are known for their versatile applications in drug design and chemical synthesis. The pyrimidine ring serves as the core structure, with two substituents: a 3-methoxyphenyl group at the 4-position and a trifluoromethyl group at the 6-position. These substituents contribute to the compound's unique chemical properties, making it a valuable molecule for both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. The 3-methoxyphenyl group introduces electronic and steric effects that enhance the molecule's stability and reactivity, while the trifluoromethyl group imparts lipophilicity and metabolic stability—properties that are highly desirable in drug candidates. Researchers have demonstrated that this compound exhibits potent biological activity, particularly as an inhibitor of key enzymes involved in metabolic disorders and neurodegenerative diseases.

In terms of pharmacological applications, 4-(3-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2(1H)-one has shown promise as a lead compound for developing treatments targeting chronic conditions such as diabetes and Alzheimer's disease. Preclinical studies have highlighted its ability to modulate cellular signaling pathways, particularly those involving protein kinases. The compound's unique structure allows it to bind selectively to target proteins, minimizing off-target effects and improving therapeutic efficacy.

From a materials science perspective, this compound has been explored for its potential in organic electronics. The pyrimidine ring's aromaticity and conjugation properties make it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating this compound into polymer blends can enhance charge transport properties, paving the way for next-generation electronic materials.

The synthesis of 4-(3-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2(1H)-one involves a multi-step process that combines nucleophilic aromatic substitution and oxidative coupling reactions. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring scalability for both laboratory-scale synthesis and potential industrial production.

In conclusion, 4-(3-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2(1H)-one is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as a key molecule for future innovations in medicine and materials science.